Cas no 850910-00-8 (N-[(2Z)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-[(2Z)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 850910-00-8
• MF: C₂₀H₂₀ClN₃O₄S₂
• MW: 465.973501205444
• CID: 5842797
• PubChem ID: 2152670
• Update Time: 2025-10-28

N-[(2Z)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(6-chloro-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide
• Benzamide, N-(6-chloro-3-ethyl-2(3H)-benzothiazolylidene)-4-(4-morpholinylsulfonyl)-
• F0566-0221
• N-(6-chloro-3-ethyl-1,3-benzothiazol-2-ylidene)-4-morpholin-4-ylsulfonylbenzamide
• 850910-00-8
• AKOS024584402
• N-[(2Z)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(morpholine-4-sulfonyl)benzamide
• EU-0020522

• Inchi： 1S/C20H20ClN3O4S2/c1-2-24-17-8-5-15(21)13-18(17)29-20(24)22-19(25)14-3-6-16(7-4-14)30(26,27)23-9-11-28-12-10-23/h3-8,13H,2,9-12H2,1H3
• InChI Key： FUOJKKWKXFIBOC-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=CC=C(Cl)C=C2S1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 465.0583762g/mol
• Monoisotopic Mass: 465.0583762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 656.5±65.0 °C(Predicted)
• pka: -1.75±0.20(Predicted)

Additional information on N-[(2Z)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(morpholine-4-sulfonyl)benzamide

N-[(2Z)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(morpholine-4-sulfonyl)benzamide: A Comprehensive Overview

The compound with CAS No 850910-00-8, named N-[(2Z)-6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(morpholine-4-sulfonyl)benzamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a benzothiazole backbone, a chloro substituent, and a morpholine sulfonyl group. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery. The presence of the chloro group at the 6-position of the benzothiazole ring suggests potential electron-withdrawing effects, which can influence the molecule's reactivity and stability. Additionally, the ethyl substituent at the 3-position introduces steric effects that may play a role in modulating the compound's interactions with biological targets.

The morpholine sulfonyl group attached to the benzamide portion of the molecule is particularly interesting. Morpholine derivatives are known for their ability to enhance bioavailability and reduce toxicity in pharmaceutical agents. The sulfonyl group further increases the molecule's lipophilicity, which is crucial for its potential use as a drug candidate. Recent research has demonstrated that such modifications can significantly improve the pharmacokinetic profile of compounds.

From a synthetic perspective, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and condensation reactions. The optimization of these steps has been a focus of recent studies, with researchers exploring novel catalysts and reaction conditions to improve yield and purity. For instance, the use of microwave-assisted synthesis has been reported to accelerate the formation of the imine bond between the benzothiazole and benzamide moieties.

In terms of biological activity, this compound has shown promising results in vitro assays targeting various disease pathways. For example, it has demonstrated selective inhibition of certain kinases involved in cancer progression. The chloro substituent appears to enhance binding affinity to these targets by creating favorable electronic environments for hydrogen bonding and π-interactions.

Moreover, computational studies have provided insights into the molecular docking behavior of this compound. These studies suggest that the morpholine sulfonyl group plays a critical role in stabilizing interactions within enzyme active sites. Such findings underscore the importance of rational drug design in optimizing therapeutic agents.

Looking ahead, this compound represents a valuable lead for further exploration in drug development. Its unique combination of structural features makes it an attractive candidate for addressing unmet medical needs. Ongoing research is focused on refining its pharmacokinetic properties and evaluating its efficacy in preclinical models.